Potassium 4-((morpholino)methyl) phenyltrifluoroborate
Overview
Description
Potassium 4-((morpholino)methyl) phenyltrifluoroborate is a chemical compound with the CAS Number: 1190095-06-7 . It has a molecular weight of 283.14 . The IUPAC name for this compound is potassium trifluoro [4- (4-morpholinylmethyl)phenyl]borate (1-) .
Molecular Structure Analysis
The InChI code for Potassium 4-((morpholino)methyl) phenyltrifluoroborate is1S/C11H14BF3NO.K/c13-12(14,15)11-3-1-10(2-4-11)9-16-5-7-17-8-6-16;/h1-4H,5-9H2;/q-1;+1 . This code provides a specific textual representation of the molecule’s structure. Physical And Chemical Properties Analysis
Potassium 4-((morpholino)methyl) phenyltrifluoroborate is a solid at room temperature . It should be stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Chemical Synthesis
Potassium 4-((morpholino)methyl) phenyltrifluoroborate is a chemical compound with the CAS Number: 1190095-06-7 and a molecular weight of 283.14 . It is often used in chemical synthesis due to its unique properties. The compound is typically stored in an inert atmosphere at temperatures between 2-8°C .
Diagnostic Applications
Morpholinos, such as the one present in this compound, have unique properties including backbone charge neutrality, a weak impact of ionic strength on their hybridization behavior, and their resistance to enzymatic degradation . These properties make them useful in diagnostic applications .
Biosensor Technique
Morpholinos are also used in biosensor techniques . Their unique properties, including their charge neutrality and resistance to enzymatic degradation, make them ideal for use in biosensors .
Microarray
Morpholinos are used in microarray technology . Their unique properties allow them to bind to complementary sequences, making them useful in microarray experiments .
Fluorescence In Situ Hybridization (FISH)
Morpholinos are used in FISH, a technique used to detect and locate the presence or absence of specific DNA sequences on chromosomes .
Electrochemical Detection
Morpholinos are used in electrochemical detection methods . Their unique properties make them ideal for use in these types of detection methods .
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The signal word for this compound is "Warning" . Hazard statements include H315 and H319, indicating that it can cause skin irritation and serious eye irritation . Precautionary statements include P264, P280, P302+P352, P337+P313, P305+P351+P338, P362+P364, and P332+P313 . These statements provide guidance on how to handle the compound safely.
properties
IUPAC Name |
potassium;trifluoro-[4-(morpholin-4-ylmethyl)phenyl]boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BF3NO.K/c13-12(14,15)11-3-1-10(2-4-11)9-16-5-7-17-8-6-16;/h1-4H,5-9H2;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLIJBOGELSTIEW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC=C(C=C1)CN2CCOCC2)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BF3KNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium 4-((morpholino)methyl) phenyltrifluoroborate | |
CAS RN |
1190095-06-7 |
Source
|
| Record name | Potassium 4-((morpholino)methyl) phenyltrifluoroborate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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